![molecular formula C21H26ClN3O3 B5676677 N-(5-chloro-2-methoxyphenyl)-3-{1-[(2-methyl-1H-pyrrol-3-yl)carbonyl]piperidin-3-yl}propanamide](/img/structure/B5676677.png)
N-(5-chloro-2-methoxyphenyl)-3-{1-[(2-methyl-1H-pyrrol-3-yl)carbonyl]piperidin-3-yl}propanamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
Synthesis Analysis
The synthesis of complex molecules involving chlorophenyl, methoxyphenyl, pyrrolidine, and piperidine components often requires multi-step chemical processes, as evidenced by the detailed synthesis of related compounds. For instance, Kumar et al. (2004) described the synthesis of a molecule with structural elements similar to our compound of interest, showcasing the intricate steps needed for such molecular architecture, including chlorophenyl and methoxyphenyl groups (Kumar et al., 2004).
Molecular Structure Analysis
The structural complexity of "N-(5-chloro-2-methoxyphenyl)-3-{1-[(2-methyl-1H-pyrrol-3-yl)carbonyl]piperidin-3-yl}propanamide" implies a detailed analysis to understand its three-dimensional conformation, electronic distribution, and potential intermolecular interactions. The X-ray crystallography and spectroscopic methods (IR, 1H-NMR, 13C-NMR) provide insights into the molecular structure, as demonstrated by Cabezas et al. (1988) for a similar compound, revealing the conformational dynamics and structural features critical for its chemical behavior and reactivity (Cabezas et al., 1988).
Chemical Reactions and Properties
The reactivity of "this compound" can be anticipated by examining similar molecules' chemical behavior. Such compounds typically undergo nucleophilic substitution, addition reactions, and interactions with biological targets. For example, Shim et al. (2002) explored the molecular interaction of a compound with the CB1 cannabinoid receptor, providing a basis for understanding the chemical reactivity and potential biological interactions of our compound of interest (Shim et al., 2002).
properties
IUPAC Name |
N-(5-chloro-2-methoxyphenyl)-3-[1-(2-methyl-1H-pyrrole-3-carbonyl)piperidin-3-yl]propanamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C21H26ClN3O3/c1-14-17(9-10-23-14)21(27)25-11-3-4-15(13-25)5-8-20(26)24-18-12-16(22)6-7-19(18)28-2/h6-7,9-10,12,15,23H,3-5,8,11,13H2,1-2H3,(H,24,26) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
WWLXLSADAXQBHF-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=C(C=CN1)C(=O)N2CCCC(C2)CCC(=O)NC3=C(C=CC(=C3)Cl)OC |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C21H26ClN3O3 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
403.9 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.